Cas no 5719-50-6 (3H-Pyrimido4,5-Bindol-4(9H)-one)

• Product Name: 3H-Pyrimido4,5-Bindol-4(9H)-one
• CAS No: 5719-50-6
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• MDL: MFCD01568664
• CID: 1114216
• Update Time: 2025-04-24

3H-Pyrimido4,5-Bindol-4(9H)-one Chemical and Physical Properties

Names and Identifiers

• 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one
• 3H-Pyrimido4,5-Bindol-4(9H)-one

• MDL： MFCD01568664
• Inchi： 1S/C10H7N3O/c14-10-8-6-3-1-2-4-7(6)13-9(8)11-5-12-10/h1-5H,(H2,11,12,13,14)
• InChI Key： HGLOYSHAQVDDDZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1)NC1C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0

Additional information on 3H-Pyrimido4,5-Bindol-4(9H)-one

Exploring the Versatile Applications of 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one (CAS No. 5719-50-6)

The compound 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one (CAS No. 5719-50-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research and material science. This heterocyclic compound, featuring a fused pyrimidoindole core, represents an important scaffold in medicinal chemistry. Researchers are particularly interested in its pharmacological properties and biological activities, which make it a promising candidate for drug development.

Recent studies have focused on the synthetic pathways for 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one derivatives, with particular emphasis on green chemistry approaches. The compound's molecular structure allows for various modifications, enabling the creation of novel analogs with enhanced bioavailability and target specificity. These characteristics align perfectly with current trends in precision medicine and personalized therapeutics, addressing the growing demand for more effective and safer treatment options.

In the field of cancer research, 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one has shown promising results as a potential kinase inhibitor. Its ability to interact with specific protein targets makes it valuable for developing new anticancer agents. The compound's mechanism of action is being extensively studied, with particular interest in its apoptosis-inducing properties and cell cycle regulation effects. These findings contribute to the ongoing search for innovative cancer therapies with fewer side effects.

The material science applications of 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one are equally fascinating. Its unique electronic properties make it suitable for developing organic semiconductors and photovoltaic materials. Researchers are exploring its potential in OLED technology and organic electronics, where its stable conjugated system could lead to more efficient energy conversion devices. This aligns with the global push toward sustainable energy solutions and green technology.

From a synthetic chemistry perspective, the preparation of 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one involves interesting multicomponent reactions and cascade processes. Recent advancements have focused on developing more efficient and environmentally friendly synthetic routes, including catalyst-free conditions and microwave-assisted synthesis. These innovations address the pharmaceutical industry's need for cost-effective and scalable production methods while minimizing environmental impact.

The pharmacokinetic profile of 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one derivatives has become a hot topic in drug discovery circles. Researchers are particularly interested in optimizing the compound's ADME properties (Absorption, Distribution, Metabolism, and Excretion) to enhance its therapeutic potential. Computational chemistry and molecular modeling techniques are being employed to predict and improve these characteristics, reflecting the growing integration of artificial intelligence in pharmaceutical research.

In neuroscience research, preliminary studies suggest that certain 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one analogs may exhibit neuroprotective effects. This has sparked interest in their potential application for neurodegenerative disorders, aligning with the increasing focus on brain health and cognitive function in aging populations. The compound's ability to cross the blood-brain barrier makes it particularly valuable for central nervous system drug development.

The crystal structure and solid-state properties of 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one have also been subjects of recent investigations. Understanding these characteristics is crucial for pharmaceutical formulation development, particularly in achieving optimal drug solubility and stability. These studies contribute to the broader field of pharmaceutical materials science, which is becoming increasingly important in drug product development.

From a commercial perspective, the market for 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one and its derivatives is expected to grow significantly in the coming years. Pharmaceutical companies and research institutions are actively seeking high-quality supplies of this compound for their drug discovery programs. The increasing patent activity surrounding pyrimidoindole derivatives indicates strong industry interest and potential for future therapeutic applications.

Quality control and analytical methods for 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one have seen notable advancements. Modern techniques such as HPLC-MS and NMR spectroscopy are being refined to ensure precise characterization and purity assessment. These developments support the pharmaceutical industry's stringent requirements for API quality and regulatory compliance, particularly in light of increasing GMP standards worldwide.

Looking ahead, the future of 3,9-dihydro-4H-Pyrimido[4,5-b]indol-4-one research appears promising. With ongoing investigations into its structure-activity relationships and potential therapeutic applications, this compound continues to offer exciting opportunities for scientific discovery and innovation. Its versatility across multiple disciplines - from medicinal chemistry to materials science - ensures its relevance in addressing some of today's most pressing scientific and technological challenges.